Cas no 62475-47-2 (8,5'-cycloadenosine)

• Product Name: 8,5'-cycloadenosine
• CAS No: 62475-47-2
• MF: C₁₀H₁₁N₅O₄
• MW: 265.225441217422
• CID: 956712
• PubChem ID: 124926
• Update Time: 2025-04-19

8,5'-cycloadenosine Chemical and Physical Properties

Names and Identifiers

• 8,5'-cycloadenosine
• (6R-(6alpha,7alpha,8alpha,9alpha,10alpha))- 4-amino-7,8,9,10-tetrahydro-7,10-Epoxy-6H-azepino(1,2-E)purine-6,8,9-triol
• 7-amino-15-oxa-2,4,6,9-tetrazatetracyclo[10.2.1.02,10.03,8]pentadeca-3,5,7,9-tetraene-11,13,14-triol
• 8,5'-Cycloadenosine monohydrate
• DTXSID00978058
• 62475-47-2
• 7,10-Epoxy-6H-azepino(1,2-e)purine-6,8,9-triol, 4-amino-7,8,9,10-tetrahydro-, (6R-(6alpha,7alpha,8alpha,9alpha,10alpha))-
• SCHEMBL14853654
• 4-amino-7,8,9,10-tetrahydro-6h-7,10-epoxyazepino[1,2-e]purine-6,8,9-triol

• Inchi： 1S/C10H11N5O4/c11-7-2-8(13-1-12-7)15-9(14-2)5(18)6-3(16)4(17)10(15)19-6/h1,3-6,10,16-18H,(H2,11,12,13)
• InChI Key： OUMZRLANNPGSAF-UHFFFAOYSA-N
• SMILES： O1C2C(C(C1C(C1=NC3=C(N)N=CN=C3N21)O)O)O

Computed Properties

• Exact Mass: 265.08123
• Monoisotopic Mass: 265.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Density: 2.66
• Boiling Point: 761.6°C at 760 mmHg
• Flash Point: 414.4°C
• Refractive Index: 2.253
• PSA: 139.54